![molecular formula C14H17N5O4 B2359811 2,6-dioxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide CAS No. 1705712-51-1](/img/structure/B2359811.png)
2,6-dioxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide
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Description
2,6-dioxo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C14H17N5O4 and its molecular weight is 319.321. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation :
- A study reported the synthesis of novel pyrazolopyrimidines derivatives showing significant anticancer and anti-5-lipoxygenase activities. These derivatives were evaluated for their cytotoxicity against HCT-116 and MCF-7 cancer cell lines, illustrating their potential as therapeutic agents in cancer treatment and inflammation control (Rahmouni et al., 2016).
Antimicrobial, Antioxidant, and Anticancer Activities :
- Another study focused on the design, synthesis, and biological evaluation of novel tetrahydroimidazo[1,2-a]pyrimidine derivatives. These compounds exhibited remarkable antimicrobial, antioxidant, and anticancer activities against various strains and cell lines. Specifically, some derivatives showed significant activity against Candida albicans, Aspergillus niger, and the MCF-7 human breast cancer cell line, highlighting their potential in treating infectious diseases and cancer (Rani et al., 2017).
Acetylcholinesterase Inhibitor Activity :
- Research into pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines revealed their utility as acetylcholinesterase (AChE) and butyl cholinesterase (BuChE) inhibitors. This suggests a potential application in treating neurodegenerative diseases, such as Alzheimer's, by improving cholinergic function in the brain (Elumalai et al., 2014).
Antiviral and Antifungal Applications :
- The development of thieno[2,3-d]-pyrimidine derivatives as potent SARS-CoV 3C-like protease inhibitors showcases their potential in antiviral therapy, particularly against coronaviruses. This research avenue is crucial for the discovery of new treatments for viral infections (Abd El-All et al., 2016).
Anti-Inflammatory and Anti-Cancer Activities :
- Studies on antipyrinyl-pyrazolo[1,5-a]pyrimidines under ultrasound irradiation revealed their anti-inflammatory and anti-cancer activities. This innovative approach to synthesizing hybrid compounds opens new pathways for developing drugs with improved efficacy and reduced side effects (Kaping et al., 2020).
Properties
IUPAC Name |
N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2,4-dioxo-1H-pyrimidine-6-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O4/c20-12-5-11(17-14(22)18-12)13(21)16-10-6-15-19(8-10)7-9-1-3-23-4-2-9/h5-6,8-9H,1-4,7H2,(H,16,21)(H2,17,18,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXWQLHZVOVFTFQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CN2C=C(C=N2)NC(=O)C3=CC(=O)NC(=O)N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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